molecular formula C7H14O2 B064254 2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI) CAS No. 181185-40-0

2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI)

Cat. No. B064254
M. Wt: 130.18 g/mol
InChI Key: BXQODTBLKZARFD-SSDOTTSWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI) is a chemical compound that belongs to the class of ketones. It is commonly known as R-4-Hydroxy-2-hexanone and is used in various scientific research applications.

Mechanism Of Action

The mechanism of action of 2-Hexanone, 4-hydroxy-5-methyl-, (2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI))-(9CI) is not well understood. However, it is believed to interact with various enzymes and receptors in the body, leading to various biochemical and physiological effects.

Biochemical And Physiological Effects

2-Hexanone, 4-hydroxy-5-methyl-, (2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI))-(9CI) has various biochemical and physiological effects. It has been shown to exhibit antibacterial and antifungal activity. It also exhibits insecticidal activity and is used as a pesticide. Additionally, it has been shown to exhibit anti-inflammatory and analgesic activity.

Advantages And Limitations For Lab Experiments

One of the advantages of using 2-Hexanone, 4-hydroxy-5-methyl-, (2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI))-(9CI) in lab experiments is its high purity and enantiomeric purity. This ensures reproducibility and accuracy of the results obtained. However, one of the limitations of using this compound is its high cost.

Future Directions

There are various future directions for the use of 2-Hexanone, 4-hydroxy-5-methyl-, (2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI))-(9CI) in scientific research. One of the future directions is the development of new synthetic methods for the production of this compound. Additionally, there is a need for further research to understand the mechanism of action of this compound and its potential use in the development of new drugs and agrochemicals.
Conclusion:
2-Hexanone, 4-hydroxy-5-methyl-, (2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI))-(9CI) is a chemical compound that has various scientific research applications. It is commonly used as a chiral building block in the synthesis of various pharmaceuticals and agrochemicals. The compound exhibits various biochemical and physiological effects, including antibacterial and antifungal activity, insecticidal activity, and anti-inflammatory and analgesic activity. The compound has advantages and limitations for lab experiments, and there are various future directions for its use in scientific research.

Synthesis Methods

The synthesis of 2-Hexanone, 4-hydroxy-5-methyl-, (2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI))-(9CI) can be achieved through various methods. One of the commonly used methods is the enzymatic resolution of racemic 4-hydroxy-2-hexanone using lipases. The enantiomerically pure R-4-hydroxy-2-hexanone is obtained through this method, which is used in various scientific research applications.

Scientific Research Applications

2-Hexanone, 4-hydroxy-5-methyl-, (2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI))-(9CI) is used in various scientific research applications. It is commonly used as a chiral building block in the synthesis of various pharmaceuticals and agrochemicals. It is also used as a flavoring agent in the food industry. Additionally, it is used as a starting material for the synthesis of various chiral auxiliaries and ligands.

properties

CAS RN

181185-40-0

Product Name

2-Hexanone, 4-hydroxy-5-methyl-, (4R)-(9CI)

Molecular Formula

C7H14O2

Molecular Weight

130.18 g/mol

IUPAC Name

(4R)-4-hydroxy-5-methylhexan-2-one

InChI

InChI=1S/C7H14O2/c1-5(2)7(9)4-6(3)8/h5,7,9H,4H2,1-3H3/t7-/m1/s1

InChI Key

BXQODTBLKZARFD-SSDOTTSWSA-N

Isomeric SMILES

CC(C)[C@@H](CC(=O)C)O

SMILES

CC(C)C(CC(=O)C)O

Canonical SMILES

CC(C)C(CC(=O)C)O

synonyms

2-Hexanone, 4-hydroxy-5-methyl-, (4R)- (9CI)

Origin of Product

United States

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